Cas no 894748-00-6 (3-1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amidobenzoic acid)

• Product Name: 3-1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amidobenzoic acid
• CAS No: 894748-00-6
• MF: C₁₉H₁₈N₂O₅
• MW: 354.356625080109
• CID: 4664216
• Update Time: 2025-10-08

3-1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amido]benzoic acid
• 3-1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amidobenzoic acid

• Inchi： 1S/C19H18N2O5/c1-26-16-7-5-15(6-8-16)21-11-13(10-17(21)22)18(23)20-14-4-2-3-12(9-14)19(24)25/h2-9,13H,10-11H2,1H3,(H,20,23)(H,24,25)
• InChI Key： PSFYLRHAWBFTLO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(C2CC(=O)N(C3=CC=C(OC)C=C3)C2)=O)=C1

Additional information on 3-1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amidobenzoic acid

Comprehensive Overview of 3-1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amidobenzoic acid (CAS No. 894748-00-6)

3-1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amidobenzoic acid (CAS No. 894748-00-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their bioactive properties. The presence of both 4-methoxyphenyl and benzoic acid moieties in its structure makes it a promising candidate for drug development, particularly in areas such as inflammation modulation and enzyme inhibition.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 3-1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amidobenzoic acid due to its potential role in targeting specific metabolic pathways. For instance, its amidobenzoic acid component is known to interact with enzymes like cyclooxygenase (COX), making it a subject of interest for non-steroidal anti-inflammatory drug (NSAID) research. This aligns with current trends in personalized medicine, where compounds with precise molecular targets are highly sought after.

The synthesis of CAS No. 894748-00-6 involves multi-step organic reactions, including condensation and cyclization processes. Its 5-oxopyrrolidine core is a key feature that contributes to its stability and bioavailability, which are critical factors in drug formulation. Additionally, the 4-methoxyphenyl group enhances its lipophilicity, potentially improving membrane permeability—a hot topic in drug delivery research. These attributes make it a compelling subject for studies on bioavailability enhancement and targeted drug delivery systems.

From an industrial perspective, 3-1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amidobenzoic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader shift toward sustainable pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential application in neuroprotective therapies. Preliminary studies suggest that pyrrolidine derivatives may exhibit neuroprotective effects, which could be relevant for conditions like Alzheimer's disease. While more research is needed, this connection has sparked discussions in academic and pharmaceutical circles, particularly in light of the rising global prevalence of neurodegenerative disorders.

In summary, 3-1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-amidobenzoic acid (CAS No. 894748-00-6) represents a multifaceted compound with significant potential in drug discovery and development. Its structural features, combined with emerging applications in sustainable chemistry and neuroprotection, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced chemical synthesis.